Cas no 336184-91-9 (Mitoquinone Bromide)

• Product Name: Mitoquinone Bromide
• CAS No: 336184-91-9
• Molecular Formula: C₃₇H₄₄O₄P+^.Br-
• Molecular Weight: 663.62066
• CID: 301954
• PubChem ID: 24783759

Mitoquinone Bromide Properties

Names and Identifiers

• Phosphonium,[10-(4,5-dimethoxy-2-methyl-3,6-dioxo-1,4-cyclohexadien-1-yl)decyl]triphenyl-,bromide (1:1)
• Mitoquinone bromide
• Phosphonium,[10-(4,5-dimethoxy-2-methyl-3,6-dioxo-1,4-cyclohexadien-1-yl)decyl]triphenyl-,bromide (9CI)
• (10-(4,5-Dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)decyl)triphenylphosphonium bromide
• 336184-91-9
• NSC745025
• J-690299
• NSC-745025
• SCHEMBL362966
• 10-(6'-ubiquinolyl)decyltriphenylphosphonium
• CHEMBL1223781

• InChIKey： DMRUQISFVFDWGE-UHFFFAOYSA-M
• Inchi： InChI=1S/C37H44O4P.BrH/c1-29-33(35(39)37(41-3)36(40-2)34(29)38)27-19-8-6-4-5-7-9-20-28-42(30-21-13-10-14-22-30,31-23-15-11-16-24-31)32-25-17-12-18-26-32;/h10-18,21-26H,4-9,19-20,27-28H2,1-3H3;1H/q+1;/p-1
• SMILES： [Br-].C(CCCCC1=C(C)C(=O)C(OC)=C(OC)C1=O)CCCCC[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 662.21606g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 16
• Monoisotopic Mass: 662.21606g/mol
• Heavy Atom Count: 43
• Complexity: 886
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones